Cas no 139415-80-8 (1,2-Benzenedimethanol, 4-(2-aminoethyl)-)

• Product Name: 1,2-Benzenedimethanol, 4-(2-aminoethyl)-
• CAS No: 139415-80-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1269701
• PubChem ID: 71342864
• Update Time: 2025-04-20

1,2-Benzenedimethanol, 4-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedimethanol, 4-(2-aminoethyl)-
• [4-(2-aminoethyl)-2-(hydroxymethyl)phenyl]methanol
• SCHEMBL15471726
• 139415-80-8
• [4-(2-Aminoethyl)-1,2-phenylene]dimethanol
• DTXSID80769562

• Inchi： 1S/C10H15NO2/c11-4-3-8-1-2-9(6-12)10(5-8)7-13/h1-2,5,12-13H,3-4,6-7,11H2
• InChI Key： SSPZCWZICDQFBT-UHFFFAOYSA-N
• SMILES： OCC1C=C(C=CC=1CO)CCN

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48